Cas no 2171595-28-9 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2171595-28-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6003740
• PubChem ID: 165529676
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid
• 2171595-28-9
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid
• EN300-1496924

• Inchi： 1S/C26H30N2O6/c1-26(33-2)12-7-13-28(16-26)24(31)22(14-23(29)30)27-25(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22H,7,12-16H2,1-2H3,(H,27,32)(H,29,30)
• InChI Key： ODQVZLAFMAOYSF-UHFFFAOYSA-N
• SMILES： O(C)C1(C)CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid (CAS: 2171595-28-9)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid (CAS: 2171595-28-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the 3-methoxy-3-methylpiperidine moiety makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers have demonstrated its utility in the construction of complex peptide architectures, which are increasingly important in the development of targeted therapies for diseases such as cancer and autoimmune disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a building block for the synthesis of novel protease inhibitors. The study reported that the incorporation of the 3-methoxy-3-methylpiperidine group enhanced the metabolic stability of the resulting peptides, thereby improving their pharmacokinetic profiles. This finding underscores the compound's potential in the design of next-generation therapeutics with improved efficacy and safety.

Another area of interest is the compound's role in the development of prodrugs. A recent preprint on bioRxiv detailed its use in the synthesis of prodrugs for central nervous system (CNS) targets. The researchers noted that the Fmoc group facilitated efficient conjugation with active pharmaceutical ingredients (APIs), while the 3-methoxy-3-methylpiperidine moiety contributed to enhanced blood-brain barrier (BBB) penetration. These properties make the compound a promising candidate for CNS drug delivery systems.

Despite these advancements, challenges remain in the large-scale production and purification of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid. A 2024 review in Organic Process Research & Development highlighted the need for optimized synthetic routes to improve yield and reduce costs. The review also emphasized the importance of developing robust analytical methods to ensure the compound's purity and stability during storage and handling.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(3-methoxy-3-methylpiperidin-1-yl)-4-oxobutanoic acid (CAS: 2171595-28-9) represents a versatile and valuable tool in medicinal chemistry. Its applications in peptide synthesis, prodrug development, and CNS therapeutics highlight its broad potential. Future research should focus on addressing the current limitations in synthesis and purification to fully realize its therapeutic promise.